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Compound of Interest

Compound Name: 4,7-Dihydroxycoumarin

Cat. No.: B595064

Essential Safety and Handling Guide for 4,7-
Dihydroxycoumarin

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4,7-Dihydroxycoumarin. Adherence to these guidelines is critical
to ensure personal safety and minimize environmental impact in the laboratory setting.

Hazard Identification and Classification

4,7-Dihydroxycoumarin is a hazardous substance that requires careful handling. According to
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, its
primary hazards are:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

» Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]
e Skin Irritation: May cause skin irritation.[3][4]

o Respiratory Irritation: May cause respiratory irritation.[3][4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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Protection Type Specification Rationale
Chemical safety goggles with Protects against splashes and
Eye and Face Protection side-shields conforming to dust which can cause serious
EN166 or NIOSH approved. eye irritation.[1]

Chemical-resistant gloves
Hand Protection (e.g., Nitrile rubber). Gloves Prevents skin contact.[1]

must be inspected prior to use.

A chemical-resistant lab coat
] or apron. A complete suit Protects against splashes and
Body Protection ] ) ] )
protecting against chemicals spills.[1][5]

for larger quantities.

Use in a well-ventilated area or

a chemical fume hood. If dust

is generated, a NIOSH- Prevents inhalation of harmful
approved P95 (US) or P1 (EU dust.[1][5]

EN 143) particle respirator is

Respiratory Protection

required.

Safe Handling and Operational Plan

Engineering Controls: Always handle 4,7-Dihydroxycoumarin in a well-ventilated laboratory or
under a certified chemical fume hood.[1][5] Ensure that an eyewash station and a safety
shower are readily accessible.[5]

Step-by-Step Handling Protocol:

e Preparation:
o Before handling, ensure all required PPE is correctly worn.
o Prepare your workspace by covering surfaces with absorbent, disposable bench paper.[5]
o Ensure all necessary equipment is clean and readily available.

» Weighing and Transfer:
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o If weighing the solid, do so in a fume hood or a ventilated balance enclosure to minimize
dust inhalation.[5]

o Use appropriate tools, such as a spatula and weigh boat, to handle the solid compound
and avoid creating dust.[3]

o Keep the container of 4,7-Dihydroxycoumarin tightly closed when not in use.[1][3]
e Dissolving:
o When preparing solutions, slowly add the solid to the solvent to avoid splashing.[5]
o All solution preparation should be conducted within a chemical fume hood.[3]
» Reactions:
o Conduct all reactions involving 4,7-Dihydroxycoumarin in a fume hood.[5]
Storage and Disposal Plan
Storage:
o Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]
e The recommended storage temperature is 2 - 8 °C.[1]

e For long-term stability and to protect from moisture, handle and store under a nitrogen
atmosphere.[1]

Spill Response:

o Small Spills: In the event of a small spill, and while wearing appropriate PPE, gently cover
the solid material with an inert absorbent material (e.g., vermiculite, sand).[3][5] Scoop the
material into a labeled, sealed container for hazardous waste disposal.[5]

» Large Spills: For large spills, evacuate the area and ensure adequate ventilation. Contact
your institution's environmental health and safety department immediately.[5]

Waste Disposal:
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» Waste material must be disposed of as hazardous waste in accordance with local, regional,
and national regulations.[1][6]

o Collect all waste containing 4,7-Dihydroxycoumarin, including contaminated materials like
gloves and paper towels, in a designated and clearly labeled hazardous waste container.[7]

» Do not mix with other waste.[1][6] Leave chemicals in their original containers if possible.[1]

[6]
e Handle uncleaned containers as you would the product itself.[1][6]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup
and disposal.[7]

Experimental Workflow and Safety Procedures
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Caption: Workflow for the safe handling of 4,7-Dihydroxycoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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